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Compound of Interest

Compound Name: ACP-105

Cat. No.: B15541016

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe and compliant disposal of ACP-105, a selective androgen receptor
modulator (SARM). Adherence to these guidelines is critical to protect both laboratory
personnel and the environment from potential harm.

Understanding the Hazards of ACP-105

ACP-105 is classified as a hazardous substance. A thorough understanding of its toxicological
properties is the first step in ensuring its safe disposal. Key hazard information is summarized
in the table below.
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Hazard Classification

GHS Hazard Statement

Precautionary Statement

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/ physician if

you feel unwell.

Acute aquatic toxicity

(Category 1)

H400: Very toxic to aquatic life

P273: Avoid release to the

environment.

Chronic aquatic toxicity

H410: Very toxic to aquatic life

P391: Collect spillage.

(Category 1) with long lasting effects
P501: Dispose of contents/
Disposal container to an approved

waste disposal plant.[1]

Step-by-Step Disposal Protocol for ACP-105

The proper disposal of ACP-105, as with any hazardous laboratory chemical, must follow a

strict and systematic protocol. The following steps provide a clear workflow for the safe

management of ACP-105 waste.

1. Waste ldentification and Segregation:

» All materials contaminated with ACP-105, including unused product, solutions, contaminated

personal protective equipment (PPE) like gloves and lab coats, and empty containers, must

be treated as hazardous waste.

o Segregate ACP-105 waste from other laboratory waste streams to prevent accidental mixing

with incompatible substances.[2][3]

2. Containerization:

o Use only approved, chemically compatible, and leak-proof containers for storing ACP-105

waste.[2][4] The container must be able to be securely sealed.[2]

» Ensure containers are in good condition, free from cracks or deterioration.[4]
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Do not overfill waste containers; leave adequate headspace to allow for expansion.[3]

. Labeling:

Clearly label all ACP-105 waste containers with the words "Hazardous Waste" and the full
chemical name: "ACP-105".

The label should also include the hazard characteristics (e.g., "Toxic," "Hazardous to the
Aquatic Environment").

Indicate the date when the waste was first added to the container.

. Storage:

Store ACP-105 waste in a designated and secure Satellite Accumulation Area (SAA) at or
near the point of generation.[3][5]

The storage area should be away from heat sources, direct sunlight, and high-traffic areas.

[2]
Ensure that incompatible chemicals are not stored together.[3]
. Disposal:

Crucially, do not dispose of ACP-105 down the sink, in regular trash, or allow it to be
released into the environment.[2][6] This is explicitly prohibited due to its high aquatic toxicity.

[1]

The only approved method for the disposal of ACP-105 is through an approved and licensed
hazardous waste disposal facility.[1]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[5]

. Empty Containers:

Even "empty" containers that once held ACP-105 must be treated as hazardous waste
unless they have been triple-rinsed with a suitable solvent. The rinsate from this process
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must also be collected and disposed of as hazardous waste.[6]

» After proper decontamination, any labels indicating hazardous contents should be defaced or

removed before the container is discarded as regular trash.[6]

Logical Workflow for ACP-105 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ACP-105 waste.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ACP-105.

By implementing these procedures, laboratories can ensure the safe handling and disposal of
ACP-105, fostering a secure research environment and maintaining regulatory compliance.
Always consult your institution's specific safety protocols and EHS guidelines for additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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